Amiodarone-d4 Hydrochloride
Amiodarone-d4 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1216715-80-8
VCID:
VC0020818
InChI:
InChI=1S/C25H29I2NO3.ClH/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3;/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3;1H/i13D2,14D2;
SMILES:
CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C(=C3)I)OCCN(CC)CC)I.Cl
Molecular Formula:
C25H30ClI2NO3
Molecular Weight:
685.802
Amiodarone-d4 Hydrochloride
CAS No.: 1216715-80-8
Reference Standards
VCID: VC0020818
Molecular Formula: C25H30ClI2NO3
Molecular Weight: 685.802
CAS No. | 1216715-80-8 |
---|---|
Product Name | Amiodarone-d4 Hydrochloride |
Molecular Formula | C25H30ClI2NO3 |
Molecular Weight | 685.802 |
IUPAC Name | (2-butyl-1-benzofuran-3-yl)-[3,5-diiodo-4-[1,1,2,2-tetradeuterio-2-(diethylamino)ethoxy]phenyl]methanone;hydrochloride |
Standard InChI | InChI=1S/C25H29I2NO3.ClH/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3;/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3;1H/i13D2,14D2; |
Standard InChIKey | ITPDYQOUSLNIHG-MMJSDMDPSA-N |
SMILES | CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C(=C3)I)OCCN(CC)CC)I.Cl |
Synonyms | 2-Butyl-3-benzofuranyl-4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl Ketone-d4 Hydrochloride; L-3428-d4; |
PubChem Compound | 45038158 |
Last Modified | Nov 11 2021 |
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